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Compound Name: Lck-IN-3

Cat. No.: B15136474 Get Quote

Application Notes and Protocols for Lck
Inhibitor III
For Researchers, Scientists, and Drug Development
Professionals
This document provides detailed protocols for the preparation and use of Lck Inhibitor III, a

potent and cell-permeable inhibitor of Lymphocyte-specific protein tyrosine kinase (Lck). These

guidelines are intended for researchers in immunology, oncology, and drug development

investigating T-cell signaling and other Lck-dependent pathways.

Introduction
Lymphocyte-specific protein tyrosine kinase (Lck) is a critical enzyme in the Src family of

tyrosine kinases, primarily expressed in T-cells and natural killer cells.[1][2] It plays a pivotal

role in initiating the T-cell receptor (TCR) signaling cascade upon antigen recognition.[1][3]

Lck's function is integral to T-cell activation, proliferation, and differentiation, making it a key

target for therapeutic intervention in autoimmune diseases and certain cancers.[3][4] Lck

Inhibitor III is a tri-substituted amine that acts as a potent inhibitor of Lck by targeting its ATP-

binding site.[5][6]
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A clear understanding of the inhibitor's properties is essential for accurate and reproducible

experimental results.

Property Value Reference

Molecular Weight 478.54 g/mol [7][8]

Molecular Formula C₂₅H₃₀N₆O₄ [7][8]

CAS Number 1188890-30-3 [7][8]

IC₅₀ (Lck) 867 nM [7][8]

IC₅₀ (IL-2 Synthesis) 1.27 µM (in Jurkat cells) [8]

Lck Signaling Pathway
Lck is an early and crucial component of the T-cell receptor (TCR) signaling pathway. Upon

TCR engagement with an antigen-presenting cell, Lck is activated and phosphorylates the

Immunoreceptor Tyrosine-based Activation Motifs (ITAMs) within the CD3 complex. This

initiates a downstream signaling cascade involving ZAP-70, LAT, and SLP-76, ultimately

leading to the activation of transcription factors like NF-κB and NFAT, which drive T-cell

activation and cytokine production.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://cymitquimica.com/products/TM-T72586/lck-inhibitor-iii/
https://www.medchemexpress.com/lck-inhibitor-iii.html
https://cymitquimica.com/products/TM-T72586/lck-inhibitor-iii/
https://www.medchemexpress.com/lck-inhibitor-iii.html
https://cymitquimica.com/products/TM-T72586/lck-inhibitor-iii/
https://www.medchemexpress.com/lck-inhibitor-iii.html
https://cymitquimica.com/products/TM-T72586/lck-inhibitor-iii/
https://www.medchemexpress.com/lck-inhibitor-iii.html
https://www.medchemexpress.com/lck-inhibitor-iii.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15136474?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Plasma Membrane Cytosol

TCR/CD3 Lck (Inactive)

Antigen
Presentation

Lck (Active)
ITAMsPhosphorylationActivation

ZAP-70

Recruitment &
Phosphorylation

LAT/SLP-76
Phosphorylation

PLCγ1
Activation

DAG / IP3
Hydrolysis

NF-κB / NFAT
Activation Gene Expression

(e.g., IL-2)

Nuclear
Translocation

Lck Inhibitor III
Inhibition

Preparation

Treatment

Analysis

Prepare 10 mM Stock
Solution in DMSO

Perform Serial Dilutions
of Inhibitor in Media

Seed Cells in
Culture Plates

Add Inhibitor and Vehicle
Control to Cells

Incubate for
Desired Time

Perform Cellular Assay
(e.g., IL-2 ELISA, Proliferation Assay)

Analyze Data and
Determine IC50

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15136474?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Tyrosin-protein kinase Lck - Wikipedia [en.wikipedia.org]

2. Beyond TCR Signaling: Emerging Functions of Lck in Cancer and Immunotherapy - PMC
[pmc.ncbi.nlm.nih.gov]

3. What are LCK inhibitors and how do they work? [synapse.patsnap.com]

4. New horizons in drug discovery of lymphocyte-specific protein tyrosine kinase (Lck)
inhibitors: a decade review (2011–2021) focussing on structure–activity relationship (SAR)
and docking insights - PMC [pmc.ncbi.nlm.nih.gov]

5. scbt.com [scbt.com]

6. Lck Inhibitor III - CAS 1188890-30-3 - Calbiochem | 428207 [merckmillipore.com]

7. cymitquimica.com [cymitquimica.com]

8. medchemexpress.com [medchemexpress.com]

To cite this document: BenchChem. [preparing Lck Inhibitor III stock solution and working
concentration]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15136474#preparing-lck-inhibitor-iii-stock-solution-
and-working-concentration]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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